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Compound of Interest

(2,4-

Compound Name: Dichlorobenzyl)triphenylphosphoni
um Chloride

CAS No.: 2492-23-1

Cat. No.: B1295609

Get Quote

\ J

This technical guide provides an in-depth overview of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride, a versatile phosphonium salt with
significant applications in organic synthesis and biomedical research. The document is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Physicochemical Properties

(2,4-Dichlorobenzyl)triphenylphosphonium chloride is a quaternary phosphonium salt
characterized by the presence of a 2,4-dichlorobenzyl group and three phenyl groups attached
to a central phosphorus atom.
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Property Value References
Molecular Formula C25H20CI3P [1112]
C2sH20PCl2*-Cl- [3]

Molecular Weight 457.77 g/mol [1]

457.7591 g/mol [3]

457.76 g/mol [2][41[5]

Appearance White to almost white powder [1]

Melting Point 248 - 250 °C [1]

Boiling Point 559 - 561 °C [1]

CAS Number 2492-23-1 [1103114]

Applications in Scientific Research

This compound is a valuable reagent in various chemical and biological disciplines:

» Organic Synthesis: It is widely utilized as a precursor in the Wittig reaction to synthesize
alkenes.[1] The phosphonium ylide generated from this salt reacts with aldehydes and
ketones to form a new carbon-carbon double bond.

o Material Science: Its properties are being explored for the development of advanced
materials with specific electrical and thermal characteristics.[1]

e Antimicrobial Research: The compound has demonstrated efficacy against a range of
bacteria and fungi, making it a candidate for the development of novel antimicrobial agents.

[1]

o Pharmaceutical Development and Biological Studies: As a phosphonium salt, it can
penetrate cell membranes, enabling its use in studies of cellular processes and membrane
dynamics.[1] This characteristic is particularly relevant for investigating mitochondrial
function and for the targeted delivery of therapeutic agents.[1]
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Experimental Protocol: Synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium Chloride

The following protocol is a representative method for the synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride, based on the general synthesis of
benzyltriphenylphosphonium salts.[6]

Materials:

e 2,4-Dichlorobenzyl chloride

e Triphenylphosphine (PPhs)

e Anhydrous Toluene (or another suitable solvent like chloroform[6])

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
triphenylphosphine (1 equivalent) in anhydrous toluene.

e Add 2,4-dichlorobenzyl chloride (1 equivalent) to the solution.
» Heat the reaction mixture to reflux and maintain this temperature for 3-4 hours.

o After the reflux period, allow the mixture to cool to room temperature. The product will
precipitate out of the solution.

e Collect the solid product by vacuum filtration.

¢ Wash the collected solid with a small amount of cold diethyl ether to remove any unreacted
starting materials.

¢ Dry the purified (2,4-Dichlorobenzyl)triphenylphosphonium chloride in a vacuum oven.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of (2,4-
Dichlorobenzyl)triphenylphosphonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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